Cas no 5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-)

• Product Name: 1,3-Dioxane, 2-(4-methylphenyl)-
• CAS No: 5663-40-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 348284
• PubChem ID: 15357628
• Update Time: 2025-04-19

1,3-Dioxane, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-1,3-dioxane
• 2-p-Tolyl-[1,3]dioxane
• 5663-40-1
• SCHEMBL3083609
• DTXSID10571953

• Inchi： 1S/C11H14O2/c1-9-3-5-10(6-4-9)11-12-7-2-8-13-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： IZCTWCFFZSUJQS-UHFFFAOYSA-N
• SMILES： O1CCCOC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46